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Compound of Interest

Compound Name: 2,4-Heptadienal

Cat. No.: B1582088 Get Quote

Application Notes and Protocols for 2,4-
Heptadienal
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage

of 2,4-Heptadienal (CAS No: 4313-03-5), an unsaturated aldehyde utilized in organic

synthesis, flavor and fragrance development, and potentially in the synthesis of pharmaceutical

compounds.[1] Adherence to these guidelines is critical to ensure personnel safety and

maintain the integrity of the compound.

Section 1: Chemical and Physical Properties
2,4-Heptadienal is a combustible, colorless to pale yellow liquid with a distinct fatty or green

aroma.[2][3] It is characterized by a conjugated diene structure, which contributes to its

reactivity.[2]
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Property Value Reference

Molecular Formula C₇H₁₀O [2][4]

Molecular Weight 110.15 g/mol [3][5]

Appearance Yellow, clear liquid [6]

Odor Fatty, green aroma [3]

Boiling Point 84-84.5 °C

Flash Point 62 °C (143.6 °F) - closed cup

Density 0.881 g/mL at 25 °C

Solubility

Insoluble in water; Soluble in

fixed oils and organic solvents

like ethanol and ether.

[2][3]

Vapor Pressure Not available [7]

Autoignition Temperature Not available [7]

Section 2: Hazard Identification and Safety
Precautions
2,4-Heptadienal is classified as a hazardous substance.[7] It is harmful if swallowed, toxic in

contact with skin, and causes skin and serious eye irritation.[3][5][8]

GHS Hazard Statements:

H302: Harmful if swallowed[3][5][8]

H311: Toxic in contact with skin[3][5][8]

H315: Causes skin irritation[3][5][8]

H319: Causes serious eye irritation[8]

H227: Combustible liquid[5]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[8]

P270: Do not eat, drink or smoke when using this product.[8]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[5][8]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel

unwell.[9]

P302 + P352: IF ON SKIN: Wash with plenty of water.[8]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

P405: Store locked up.[8]

P501: Dispose of contents/ container to an approved waste disposal plant.[8]

Section 3: Experimental Protocols
Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted before handling 2,4-Heptadienal to determine the

necessary PPE. The following provides a general guideline:

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166. A face shield may

be required in situations with a higher risk of splashing.[5][6]

Hand Protection: Wear impervious chemical-resistant gloves (e.g., Neoprene, PVC).[7]

Gloves must be inspected before use and replaced if contaminated or damaged. After use,

hands should be thoroughly washed and dried.[7]

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat or a

complete suit protecting against chemicals, to prevent skin exposure.[5][6]
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Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[6] If the risk of inhalation is high, a full-face respirator with appropriate cartridges (e.g.,

type ABEK) should be used.[5]

Personal Protective Equipment (PPE)

Eye Protection
(Goggles/Face Shield)

Hand Protection
(Impervious Gloves)

Body Protection
(Lab Coat/Suit)

Respiratory Protection
(Fume Hood/Respirator)

Handling
2,4-Heptadienal

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 2,4-Heptadienal.

Safe Handling Protocol
Work Area Preparation: Ensure the work area is clean, uncluttered, and located within a

certified chemical fume hood.[6] An eyewash station and safety shower must be readily

accessible.[6]

Chemical Dispensing:
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Avoid all personal contact, including inhalation.[7]

Use non-sparking tools to prevent ignition.[8]

Ground and bond containers when transferring material to prevent electrostatic discharge.

[5]

Keep the container tightly closed when not in use.[6]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[6]

Decontaminate all equipment and the work area.

Remove and launder contaminated clothing before reuse.[8]

Storage Protocol
Proper storage is crucial to maintain the stability and integrity of 2,4-Heptadienal.

Storage Conditions: Store in a cool, dry, and well-ventilated place, away from direct sunlight

and sources of ignition.[6][10] Refrigerated storage (2-8°C) is recommended.

Container: Keep in the original, tightly sealed container.[7] Suitable containers include lined

metal cans or plastic pails.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, amines, and strong reducing agents, as this may result in ignition or the generation of

flammable and/or toxic gases.[7]
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Storage Conditions Containment Incompatible Materials

2,4-Heptadienal Storage

Cool, Dry, Well-Ventilated
(2-8°C Recommended)

Away from Direct Sunlight
& Ignition Sources

Original, Tightly Sealed Container
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Caption: Key considerations for the safe storage of 2,4-Heptadienal.

Section 4: Emergency Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[8][11]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water for at least 15 minutes. Seek immediate medical attention.[6][8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek medical

attention.[6][8]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[8]

Accidental Release Measures
For minor spills:

Remove all sources of ignition.[7]

Ensure adequate ventilation.
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Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[6]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[8]

Clean the spill area thoroughly with soap and water.[12]

For major spills:

Evacuate the area and move upwind.[7]

Alert emergency responders and inform them of the nature and location of the hazard.[7]

Prevent the spill from entering drains or waterways.[8]

Only trained personnel with appropriate PPE should attempt to control the spill.
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Caption: Workflow for responding to a 2,4-Heptadienal spill.
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Section 5: Waste Disposal
Dispose of 2,4-Heptadienal and its containers as hazardous waste.[7] All waste must be

handled in accordance with local, state, and federal regulations.[7] Contact a licensed

professional waste disposal service to dispose of this material.[5] Do not allow the chemical to

enter drains.[8] Contaminated packaging should be disposed of as unused product.[5]

Section 6: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Water may be ineffective and could scatter and spread the fire.[11]

Specific Hazards: Combustible liquid.[7] Combustion may produce carbon monoxide and

carbon dioxide.[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[8] Use a water spray to cool unopened containers.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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